3-[5-[4-(2,3-dimethylphenyl)piperazin-1-yl]-5-oxopentyl]-1H-thieno[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 3-[5-[4-(2,3-dimethylphenyl)piperazin-1-yl]-5-oxopentyl]-1H-thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H28N4O3S/c1-16-6-5-7-19(17(16)2)25-11-13-26(14-12-25)20(28)8-3-4-10-27-22(29)21-18(9-15-31-21)24-23(27)30/h5-7,9,15H,3-4,8,10-14H2,1-2H3,(H,24,30)
• InChI Key: KTIRCNXNDYTWDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)CCCCN3C(=O)C4=C(C=CS4)NC3=O)C
• Molecular Formula: C23H28N4O3S
• Molecular Weight: 440.6 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the individual rings (the piperazine and the thieno[3,2-d]pyrimidine), followed by their functionalization and coupling.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The piperazine ring is a six-membered ring with two nitrogen atoms, while the thieno[3,2-d]pyrimidine is a fused ring system containing sulfur and nitrogen.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the piperazine ring could potentially undergo reactions at the nitrogen atoms, while the carbonyl groups in the thieno[3,2-d]pyrimidine ring could be involved in various addition or substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the size and shape of the molecule, the presence of polar or charged groups, and the flexibility of the molecule could all influence its properties.

Scientific Research Applications

Antibacterial Activity

• Some of these derivatives exhibited antibacterial activity. .

Antifungal Potential

• .

Neurotoxicity and Behavioral Effects

• The compound showed effects on acetylcholinesterase (AChE) activity and malondialdehyde (MDA) levels in the brain of alevins (young fish). .

Triazole Derivatives

• .

Future Directions

Further studies would be needed to fully understand the properties and potential applications of this compound. This could include synthetic studies to optimize its synthesis, physical and chemical studies to characterize its properties, and biological studies to investigate its activity.